Cas no 2092777-78-9 ((4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone)

(4-Bromo-3-chlorophenyl)(imino)methyl-λ6-sulfanone is a high-purity organosulfur compound featuring a sulfoximine functional group, which is of significant interest in synthetic and medicinal chemistry. Its unique structure, combining bromo and chloro substituents on the phenyl ring, enhances reactivity in cross-coupling reactions and serves as a versatile intermediate for constructing complex molecules. The sulfoximine moiety imparts stability and selectivity, making it valuable in catalytic applications and drug discovery. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its ability to act as a chiral auxiliary or ligand. Its well-defined reactivity profile ensures consistent performance in demanding synthetic workflows.

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone structure

2092777-78-9 structure

Product Name:(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone

CAS No:2092777-78-9

MF:C₇H₇BrClNOS

MW:268.55857872963

MDL:MFCD30631766

CID:5239448

Update Time:2025-06-30

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

- INDEX NAME NOT YET ASSIGNED
- (4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone
- MDL： MFCD30631766
- Inchi： 1S/C7H7BrClNOS/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4,10H,1H3
- InChI Key： DBFNBLSVIXWWRW-UHFFFAOYSA-N
- SMILES： O=S(C)(C1C=C(Cl)C(Br)=CC=1)=N

Experimental Properties

Density: 1.70±0.1 g/cm3(Predicted)
Boiling Point: 330.5±52.0 °C(Predicted)

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-308890-1.0g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	1.0g	$1019.0	2023-02-26
Enamine	EN300-308890-2.5g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	2.5g	$2110.0	2023-09-05
Enamine	EN300-308890-5.0g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	5.0g	$2673.0	2023-02-26
Enamine	EN300-308890-10.0g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	10.0g	$3362.0	2023-02-26
Enamine	EN300-308890-1g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	1g	$1019.0	2023-09-05
Enamine	EN300-308890-5g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	5g	$2673.0	2023-09-05
Enamine	EN300-308890-10g	(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone	2092777-78-9	10g	$3362.0	2023-09-05

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone Production Method

Production Method 1

2092777-78-9

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 2 h, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

: 2-(Fluoromethoxy)-4'-(S-methanesulfonimidoyl)-1,1'-biphenyl (UCM-1306), an Orally Bioavailable Positive Allosteric Modulator of the Human Dopamine D1 Receptor for Parkinson's Disease

Garcia-Carceles, Javier; et al, Journal of Medicinal Chemistry, 2022, 65(18), 12256-12272

Production Method 2

2092777-78-9

Reaction Conditions

1.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Dichloromethane ; 5 min, rt
1.2 Reagents: Sodium periodate Solvents: Water ; 3 h, rt
2.1 Reagents: Sulfuric acid Solvents: Water ; 2 h, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

: 2-(Fluoromethoxy)-4'-(S-methanesulfonimidoyl)-1,1'-biphenyl (UCM-1306), an Orally Bioavailable Positive Allosteric Modulator of the Human Dopamine D1 Receptor for Parkinson's Disease

Garcia-Carceles, Javier; et al, Journal of Medicinal Chemistry, 2022, 65(18), 12256-12272

Production Method 3

101083-98-1

420-04-2

2092777-78-9

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Potassium tert-butoxide Solvents: Methanol ; 1.5 h, rt
2.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Dichloromethane ; 5 min, rt
2.2 Reagents: Sodium periodate Solvents: Water ; 3 h, rt
3.1 Reagents: Sulfuric acid Solvents: Water ; 2 h, reflux; reflux → rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

: 2-(Fluoromethoxy)-4'-(S-methanesulfonimidoyl)-1,1'-biphenyl (UCM-1306), an Orally Bioavailable Positive Allosteric Modulator of the Human Dopamine D1 Receptor for Parkinson's Disease

Garcia-Carceles, Javier; et al, Journal of Medicinal Chemistry, 2022, 65(18), 12256-12272

Production Method 4

853308-08-4

2092777-78-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 5 h, rt
2.1 Reagents: N-Bromosuccinimide , Potassium tert-butoxide Solvents: Methanol ; 1.5 h, rt
3.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Dichloromethane ; 5 min, rt
3.2 Reagents: Sodium periodate Solvents: Water ; 3 h, rt
4.1 Reagents: Sulfuric acid Solvents: Water ; 2 h, reflux; reflux → rt
4.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

: 2-(Fluoromethoxy)-4'-(S-methanesulfonimidoyl)-1,1'-biphenyl (UCM-1306), an Orally Bioavailable Positive Allosteric Modulator of the Human Dopamine D1 Receptor for Parkinson's Disease

Garcia-Carceles, Javier; et al, Journal of Medicinal Chemistry, 2022, 65(18), 12256-12272

Production Method 5

21402-26-6

2092777-78-9

Reaction Conditions

1.1 Reagents: Potassium ethylxanthate , Sodium nitrite , Hydrochloric acid Solvents: Water ; 1.5 h, -5 °C → 75 °C
1.2 Reagents: Potassium hydroxide Solvents: Ethanol ; overnight, heated
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 5 h, rt
3.1 Reagents: N-Bromosuccinimide , Potassium tert-butoxide Solvents: Methanol ; 1.5 h, rt
4.1 Catalysts: Ruthenium trichloride Solvents: Acetonitrile , Dichloromethane ; 5 min, rt
4.2 Reagents: Sodium periodate Solvents: Water ; 3 h, rt
5.1 Reagents: Sulfuric acid Solvents: Water ; 2 h, reflux; reflux → rt
5.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, 0 °C

Reference

: 2-(Fluoromethoxy)-4'-(S-methanesulfonimidoyl)-1,1'-biphenyl (UCM-1306), an Orally Bioavailable Positive Allosteric Modulator of the Human Dopamine D1 Receptor for Parkinson's Disease

Garcia-Carceles, Javier; et al, Journal of Medicinal Chemistry, 2022, 65(18), 12256-12272

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone Raw materials

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone Preparation Products

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone (2092777-78-9)

(4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone Related Literature

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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Additional information on (4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone

Compound CAS No 2092777-78-9: (4-Bromo-3-Chlorophenyl)(Imino)methyl-Lambda6-Sulfanone

The compound with CAS number 2092777-78-9, commonly referred to as (4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of sulfanones, which are known for their versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of organocatalysis, where it has shown promising results as a catalyst in asymmetric synthesis reactions. Its structure, featuring a sulfanone group and a substituted phenyl ring, provides it with the ability to stabilize transition states effectively, making it a valuable tool in modern organic chemistry.

The synthesis of (4-bromo-3-chlorophenyl)(imino)methyl-lambda6-sulfanone involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring its reliability for use in various applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal conditions has been tested extensively, showing minimal decomposition up to 200°C.

The application of this compound extends beyond catalysis. It has been explored as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also opened avenues for its use in coordination chemistry.

From an environmental standpoint, studies have indicated that this compound undergoes efficient biodegradation under aerobic conditions, reducing its potential impact on ecosystems. This makes it a more sustainable option compared to other similar compounds.

In conclusion, CAS No 2092777-78-9 represents a significant advancement in the field of organic chemistry, offering diverse applications and promising future research directions. Its unique properties and versatile functionality make it an essential component in modern chemical synthesis.